Cas no 20294-39-7 (6-methylindan-5-ol)

• Product Name: 6-methylindan-5-ol
• CAS No: 20294-39-7
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 909499
• PubChem ID: 88476
• Update Time: 2025-04-19

6-methylindan-5-ol Chemical and Physical Properties

Names and Identifiers

• 6-methylindan-5-ol
• 6-methyl-2,3-dihydro-1H-inden-5-ol
• SCHEMBL19931597
• 6-methyl-5-indanol
• EINECS 243-709-2
• DTXSID80174177
• CDNDNUZDPWTWQK-UHFFFAOYSA-N
• 2,3-Dihydro-6-methyl-1H-inden-5-ol
• 6-Methyl-5-hydroxy-indan
• 5-Indanol, 6-methyl-
• NS00026581
• 5JR9GYT544
• 20294-39-7
• 1H-Inden-5-ol, 2,3-dihydro-6-methyl-

• Inchi： 1S/C10H12O/c1-7-5-8-3-2-4-9(8)6-10(7)11/h5-6,11H,2-4H2,1H3
• InChI Key： CDNDNUZDPWTWQK-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC2=C(C=1)CCC2

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.112
• Boiling Point: 270.3°C at 760 mmHg
• Flash Point: 121.5°C
• Refractive Index: 1.592
• PSA: 20.23